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Compound of Interest

Compound Name: Hexamidine

Cat. No.: B1206778 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Hexamidine and materials contaminated with it. Adherence to these procedural guidelines is

critical for ensuring laboratory safety and environmental protection.

Pre-Disposal Safety and Handling
Before beginning any disposal process, it is crucial to understand the hazards associated with

Hexamidine. Always handle this chemical in a well-ventilated area and wear appropriate

Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
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PPE Category Specification Citation(s)

Eye Protection

Tightly fitting safety goggles

with side-shields, conforming

to EN166 (EU) or NIOSH (US)

standards.

[1][2]

Hand Protection

Chemical-impermeable gloves

inspected prior to use. Dispose

of contaminated gloves after

use.

[1][2]

Body Protection

Fire/flame resistant and

impervious clothing. A

complete suit protecting

against chemicals is

recommended.

[1][2]

Respiratory

For nuisance exposures or if

exposure limits are exceeded,

use a full-face respirator.

[1]

Hexamidine Waste Segregation and Collection
Proper segregation is the first step in the waste disposal workflow. Never mix Hexamidine
waste with incompatible materials.

Step-by-Step Collection Protocol:

Identify Waste Type: Determine if the waste is unused Hexamidine powder, a solution, or

contaminated lab materials (e.g., gloves, wipes, absorbent pads).

Select Appropriate Container: Use a designated, leak-proof container that is compatible with

Hexamidine. The container must be sealable.[1][3][4] Do not use containers that previously

held incompatible chemicals.

Label the Container: Clearly label the waste container with a "Hazardous Waste" label. The

label must identify the contents as "Hexamidine Waste" and include any hazard warnings

(e.g., "Harmful if Swallowed," "Toxic to Aquatic Life").[3][4][5]
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Collect Waste:

Solid Hexamidine: Carefully sweep or vacuum the material and place it into the labeled

waste container. Avoid creating dust.[2][6]

Contaminated Materials: Place all contaminated items, such as gloves, absorbent paper,

and lab coats, into the designated solid waste container.[4]

Seal and Store: Securely close the container. Do not overfill; leave at least 10% of

headspace to allow for thermal expansion.[4][7] Store the sealed container in a designated

and properly managed Satellite Accumulation Area (SAA).[5][8] This area must provide

secondary containment to prevent spills.[3][4]

Disposal of Empty Hexamidine Containers
Empty containers must be decontaminated before being discarded as non-hazardous waste.

Protocol for Empty Containers:

Triple-Rinse: Rinse the empty container thoroughly with a suitable solvent (such as water) at

least three times.[1][9]

Collect Rinsate: The rinsate (the rinse water) is now considered hazardous waste and must

be collected in a designated liquid hazardous waste container.

Inspect Container: After rinsing, ensure no visible residue remains.

Final Disposal:

If the container is clean, deface or remove the original label and dispose of it as regular

laboratory glass or plastic waste.[7][9]

If residue cannot be removed, or if the container cannot be safely cleaned, it must be

disposed of as hazardous waste along with the chemical itself.[9]

Final Disposal Pathway
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Hexamidine is very toxic to aquatic life with long-lasting effects and must not be discharged

into sewer systems or released into the environment.[1][10]

Primary Disposal Method: The collected Hexamidine waste must be disposed of through a

licensed chemical destruction facility.[1] The preferred method is controlled incineration with

flue gas scrubbing to neutralize harmful byproducts.[1][6]

Arranging Disposal: Contact your institution's Environmental Health & Safety (EH&S)

department or a licensed hazardous waste disposal contractor to schedule a pickup.[5][9]

Summary of Hexamidine Safety and Disposal Data
The following table summarizes key quantitative and qualitative data for Hexamidine
Diisethionate, the more common salt form used in laboratories.
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Parameter Data Citation(s)

CAS Number
659-40-5 (Hexamidine

Diisethionate)
[1][2]

Hazard Statements

H302: Harmful if

swallowed.H410: Very toxic to

aquatic life with long lasting

effects.

[2][10]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P273: Avoid

release to the

environment.P391: Collect

spillage.P501: Dispose of

contents/container to an

approved waste disposal plant.

[2][10]

Acute Oral Toxicity (LD50) 0.75 g/kg (Rat) [11]

Environmental Fate

Must not be discharged into

drains or the environment due

to high aquatic toxicity.

[1][10]

Primary Disposal Route

Controlled incineration via a

licensed chemical waste

facility.

[1][6]

Visualized Disposal Workflow
The following diagrams illustrate the logical workflow for Hexamidine waste management and

the decision-making process for container disposal.
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Caption: General workflow for Hexamidine waste from generation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1206778?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty Hexamidine
Container

Triple-rinse container
with suitable solvent

process_node decision_node final_node_ok final_node_haz

Collect rinsate as
hazardous liquid waste

Residue
fully removed?

Deface label & dispose
as non-hazardous waste

(e.g., recycling)

  Yes

Dispose of container
as hazardous waste

No 

Click to download full resolution via product page

Caption: Decision process for the disposal of empty Hexamidine containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1206778?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206778?utm_src=pdf-body
https://www.benchchem.com/product/b1206778?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/hexamidine-diisethionate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. gojirafc.com [gojirafc.com]

3. acewaste.com.au [acewaste.com.au]

4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

5. ehrs.upenn.edu [ehrs.upenn.edu]

6. tnjchem.com [tnjchem.com]

7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

9. otago.ac.nz [otago.ac.nz]

10. biosynth.com [biosynth.com]

11. Final report on the safety assessment of Hexamidine and Hexamidine Diisethionate -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal Procedures for Hexamidine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206778#hexamidine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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